5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone

• IUPAC Name: (3E)-5-(4-methylphenyl)-3-[(E)-3-phenylprop-2-enylidene]furan-2-one
• InChI: InChI=1S/C20H16O2/c1-15-10-12-17(13-11-15)19-14-18(20(21)22-19)9-5-8-16-6-3-2-4-7-16/h2-14H,1H3/b8-5+,18-9+
• InChI Key: MZPRVFDVZDZMJF-HYZSBJHASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC=CC3=CC=CC=C3)C(=O)O2
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C/C(=C\C=C\C3=CC=CC=C3)/C(=O)O2
• Molecular Formula: C20H16O2
• Molecular Weight: 288.3 g/mol

Description

5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone, also known as Methyl syringate, is a naturally occurring compound found in many plants, including grapes, strawberries, and blackcurrants. It has been found to possess several biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate is not fully understood, but it is thought to work by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species. It has also been shown to induce the expression of antioxidant enzymes, which help to reduce oxidative stress in cells.
Biochemical and physiological effects:
5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to increase the expression of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate has been found to have neuroprotective effects, which make it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate in lab experiments is that it is a naturally occurring compound, which makes it easier to obtain and use compared to synthetic compounds. Additionally, 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate has been found to have low toxicity, which makes it safe for use in lab experiments. However, one of the limitations of using 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate. One area of research is to further investigate its mechanism of action, which will help to better understand its effects and potential uses. Another area of research is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate could be used in combination with other compounds to enhance its effects and increase its potential uses. Overall, 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate has shown great potential for use in various applications, and further research is needed to fully understand its effects and potential uses.

Synthesis Methods

5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate can be synthesized by the reaction of syringic acid with methanol in the presence of a catalyst such as sulfuric acid. The reaction is carried out at a temperature of 60-70°C for several hours, and the product is then purified by distillation or recrystallization.

Scientific Research Applications

5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate has been extensively studied for its biological activities, and several research studies have demonstrated its potential use in various applications. It has been found to possess anti-inflammatory properties, which make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoporosis. It has also been shown to have antioxidant properties, which make it useful in the prevention of oxidative stress-related diseases such as cancer and cardiovascular diseases. Additionally, 5-(4-methylphenyl)-3-(3-phenyl-2-propen-1-ylidene)-2(3H)-furanone syringate has been found to possess antimicrobial properties, which make it useful in the treatment of bacterial and fungal infections.